Cas no 14736-50-6 (2-(2-methoxy-2-oxo-ethyl)benzoic acid)

• Product Name: 2-(2-methoxy-2-oxo-ethyl)benzoic acid
• CAS No: 14736-50-6
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00661540
• CID: 225724
• PubChem ID: 177459
• Update Time: 2025-11-02

2-(2-methoxy-2-oxo-ethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-2-oxoethyl)benzoic acid
• Benzeneacetic acid,2-carboxy-, 1-methyl ester
• 2-methoxycarbonylmethyl-benzoic acid
• methyl 2-carboxyphenylacetate
• 2-(2-Methoxy-2-oxoethyl)
• Benzeneacetic acid, 2-carboxy-, a-Methyl ester
• Benzoic acid, 2-(2-methoxy-2-oxoethyl)-
• UKPMFGARCZOXDI-UHFFFAOYSA-N
• Methyl o-carboxyphenylacetate
• 2-methoxycarbonylmethylbenzoic acid
• SBB091717
• 7327AA
• 2-(Methoxycarbonylmethyl)benzoic acid
• 2-[(methoxycarbonyl)methyl]benzoic acid
• 2-(2-methoxy-2-oxo-ethyl)benzoic acid
• 2-(2-Methoxy-2-oxoethyl)be

• MDL： MFCD00661540
• Inchi： 1S/C10H10O4/c1-14-9(11)6-7-4-2-3-5-8(7)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： UKPMFGARCZOXDI-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 63.60000
• LogP: 1.10030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(2-methoxy-2-oxo-ethyl)benzoic acid

Comprehensive Guide to 2-(2-Methoxy-2-oxo-ethyl)benzoic acid (CAS No. 14736-50-6): Properties, Applications, and Market Insights

2-(2-Methoxy-2-oxo-ethyl)benzoic acid (CAS No. 14736-50-6) is an organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This ester derivative of benzoic acid is widely recognized for its role as an intermediate in the synthesis of more complex molecules. Its molecular formula is C₁₀H₁₀O₄, and it features a methoxycarbonylmethyl group attached to the benzoic acid framework. The compound is often searched under variations like methyl 2-(2-carboxyphenyl)acetate or 2-(methoxycarbonylmethyl)benzoic acid, reflecting its structural versatility.

The physicochemical properties of 2-(2-Methoxy-2-oxo-ethyl)benzoic acid make it a valuable building block in organic synthesis. It typically appears as a white to off-white crystalline powder with a melting point ranging between 80-85°C. Its solubility profile includes moderate solubility in polar organic solvents like ethanol, methanol, and acetone, while being sparingly soluble in water. These characteristics are critical for its use in reactions requiring controlled conditions, such as esterifications or amide couplings. Researchers frequently inquire about its stability under acidic or basic conditions, which is excellent for short-term storage but may require inert atmospheres for long-term preservation.

In the pharmaceutical industry, this compound serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. Recent trends show growing interest in its potential for designing COX-2 inhibitors, aligning with current demands for targeted pain management solutions. The rise of green chemistry has also spurred investigations into eco-friendly synthesis routes for 14736-50-6, with microwave-assisted and catalyst-free methods gaining traction in patent literature.

The agrochemical sector utilizes 2-(2-Methoxy-2-oxo-ethyl)benzoic acid in developing herbicidal and fungicidal formulations. With increasing global focus on sustainable agriculture, this compound's derivatives are being explored for their biodegradability profiles. Market analyses indicate a 6.2% CAGR growth for such intermediates, driven by Asia-Pacific demand. Common search queries include "suppliers of CAS 14736-50-6" and "technical specifications for methyl 2-(2-carboxyphenyl)acetate," highlighting commercial interest.

From a synthetic chemistry perspective, this benzoic acid derivative participates in key reactions like Dieckmann condensations and Michael additions. Its dual functional groups (carboxylic acid and ester) enable diverse transformations, making it a favorite among medicinal chemists. Recent publications emphasize its utility in constructing heterocyclic scaffolds, particularly indoles and quinolones—structures prevalent in FDA-approved drugs. Laboratory safety data shows it requires standard organic compound handling protocols, with no unusual hazards reported.

Quality control for 14736-50-6 typically involves HPLC purity analysis (>98%) and spectroscopic verification (IR, NMR). The compound's chromatographic behavior is well-documented, with reverse-phase methods using C18 columns being most effective. Analytical chemists often search for "HPLC methods for 2-(methoxycarbonylmethyl)benzoic acid" or "NMR reference spectra CAS 14736-50-6," indicating the need for reliable characterization data.

Emerging applications include use in organic electronic materials, where its aromatic core contributes to charge transport properties. This aligns with the booming flexible electronics market, projected to reach $87 billion by 2027. The compound's derivatives show promise in organic thin-film transistors (OTFTs), a hot topic in materials science forums. Such interdisciplinary potential makes 2-(2-Methoxy-2-oxo-ethyl)benzoic acid a compound to watch in coming years.

Storage recommendations for 14736-50-6 include keeping containers tightly sealed in cool, dry conditions away from strong oxidizers. While not classified as hazardous under GHS criteria, proper laboratory hygiene practices should be maintained. The compound's shelf life exceeds 24 months when stored below 25°C, as confirmed by stability studies—a frequent query among procurement specialists.

Global regulatory status varies, with 2-(2-Methoxy-2-oxo-ethyl)benzoic acid being compliant with REACH regulations in the EU and TSCA in the US. No significant environmental concerns have been identified, though standard wastewater treatment measures apply for industrial quantities. The compound's ecological impact assessment shows low bioaccumulation potential, meeting OECD screening criteria.

Future research directions may explore its enantioselective transformations using biocatalysts—a trending approach in fine chemicals manufacturing. With pharmaceutical companies increasingly adopting continuous flow chemistry, process optimization studies for this intermediate are anticipated. The compound's relevance in peptide mimetics design also presents exciting possibilities for drug discovery pipelines.